Cas no 55160-68-4 (Butanoic acid, 3-oxo-, 2-(phenylmethoxy)ethyl ester)

• Product Name: Butanoic acid, 3-oxo-, 2-(phenylmethoxy)ethyl ester
• CAS No: 55160-68-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 352692
• PubChem ID: 14025141
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, 2-(phenylmethoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 2-(phenylmethoxy)ethyl ester
• 2-(Benzyloxy)ethyl 3-oxobutanoate
• acetoacetic acid 2-benzyloxyethyl ester
• 55160-68-4
• 2-benzyloxyethyl acetoacetate
• USXVZDHUZYAHJQ-UHFFFAOYSA-N
• SCHEMBL7382600
• DTXSID10554504

• Inchi： 1S/C13H16O4/c1-11(14)9-13(15)17-8-7-16-10-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
• InChI Key： USXVZDHUZYAHJQ-UHFFFAOYSA-N
• SMILES： O(CCOC(CC(C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6